Cas no 89508-58-7 (1H-Indole, 3-(4,6-dichloro-2-pyrimidinyl)-1-methyl-)

• Product Name: 1H-Indole, 3-(4,6-dichloro-2-pyrimidinyl)-1-methyl-
• CAS No: 89508-58-7
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 598302
• PubChem ID: 71324652
• Update Time: 2025-04-19

1H-Indole, 3-(4,6-dichloro-2-pyrimidinyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(4,6-dichloro-2-pyrimidinyl)-1-methyl-
• 3-(4,6-dichloropyrimidin-2-yl)-1-methylindole
• DTXSID30754105
• 89508-58-7
• 3-(4,6-Dichloropyrimidin-2-yl)-1-methyl-1H-indole

• Inchi： 1S/C13H9Cl2N3/c1-18-7-9(8-4-2-3-5-10(8)18)13-16-11(14)6-12(15)17-13/h2-7H,1H3
• InChI Key： STSQZRRSXVGPFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2=CN(C)C3C=CC=CC=32)=N1)Cl

Computed Properties

• Exact Mass: 277.0173527g/mol
• Monoisotopic Mass: 277.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.7Ų